Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione

• IUPAC Name: 1,3,5-tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione
• InChI: InChI=1S/C15H15N3O12/c19-10-16(1-7-4-25-13(22)28-7)11(20)18(3-9-6-27-15(24)30-9)12(21)17(10)2-8-5-26-14(23)29-8/h7-9H,1-6H2
• InChI Key: IVQJCPGJJHDFQB-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)O1)CN2C(=O)N(C(=O)N(C2=O)CC3COC(=O)O3)CC4COC(=O)O4
• Molecular Formula: C15H15N3O12
• Molecular Weight: 429.29 g/mol

Description

Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione, more commonly known as ‘Tris’, is an organic compound used in many scientific applications. Tris is a versatile compound that has been used in a variety of processes, from synthesis to biochemical experiments. Tris is a popular choice for many scientific research applications due to its low toxicity, high solubility, and low cost.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Methods : Tris[(2-oxo-1,3-dioxolan-4-yl)methyl]-1,3,5-triazinane-2,4,6-trione and its derivatives have been synthesized using various methods. For instance, Bayat and Hajighasemali (2017) developed new methods for synthesizing 1,3,5-tris((1/2H-tetrazol-5-yl)methyl)-1,3,5-triazinane-2,4,6-trione with high yields and simple methodology (Bayat & Hajighasemali, 2017).

• Characterization and Thermal Behavior : These compounds have been characterized by various techniques such as elemental analysis, IR, NMR, and mass spectroscopy. DSC/TGA measurements were carried out to determine their thermal behavior, indicating their potential application in various scientific fields (Bayat & Hajighasemali, 2017).

Applications in Chemistry

• Ring Opening Reactions : Vázquez-Tato et al. (2011) explored the reaction of tris(oxiran-2-ylmethyl)-1,3,5-triazinane-2,4,6-trione with phenol or N-methylaniline under solventless conditions, leading to tripodal triols with C3 symmetry. This study shows the compound's utility in organic synthesis (Vázquez-Tato et al., 2011).

• Ionic Liquids and Anion Receptors : Seijas and Vázquez-Tato (2013) described the synthesis of tris-imidazolium derivatives of isocyanuric acid, highlighting their potential as anionic receptors and polycationic ionic liquids (Seijas & Vázquez-Tato, 2013).

Pharmaceutical Research

• Anticancer Properties : A study by Su et al. (2013) found that the heterocyclic trioxirane compound [1,3,5-tris((oxiran-2-yl)methyl)-1,3,5-triazinane-2,4,6-trione (TATT)] exhibited significant anticancer effects on chemoresistant human colorectal cancer cells, with less cytotoxicity on normal cells compared to FDA-approved anticancer drugs. This highlights its potential in cancer therapy (Su et al., 2013).

• Chemosensitivity Enhancement : The same study also revealed that coadministration of curcumin with TATT significantly increased its cytotoxicity and apoptotic effects, suggesting a synergistic effect in cancer treatment (Su et al., 2013).